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Compound of Interest

Compound Name: Antazoline Phosphate

Cat. No.: B1667544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the administration

of antazoline phosphate in murine models. The information is intended to guide researchers

in designing and executing experiments involving this compound.

Data Presentation: Administration and
Pharmacokinetics
Quantitative data regarding the administration of antazoline and its pharmacokinetic properties

are summarized below. Note that specific pharmacokinetic data in mice is limited in the

available literature; therefore, data from rat studies is provided for reference.

Table 1: Antazoline Phosphate Administration Routes and Dosages in Murine Models

Administration
Route

Dosage Frequency Vehicle Reference

Oral (PO) 1-5 mg/kg
Every 24 hours

(q24hrs)

To be determined

by study
[1]

Subcutaneous

(SC)
1-5 mg/kg

Every 24 hours

(q24hrs)

To be determined

by study
[1]
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Table 2: Pharmacokinetic Parameters of Antazoline in Rats (Intravenous Administration)

Parameter Value Species Dosage Reference

Terminal

Elimination Half-

life (t½)

3.53 hours Rat 10 mg/kg [2]

Volume of

Distribution (Vss)

315 L (in

humans)
Human 100 mg [2]

Mean Residence

Time (MRT∞)

3.45 hours (in

humans)
Human 100 mg [2]

Clearance
80.5 L/h (in

humans)
Human 100 mg

Primary

Elimination

Route

Urinary Excretion Rat 10 mg/kg

Mechanism of Action: Histamine H1 Receptor
Antagonism
Antazoline is a first-generation antihistamine that primarily functions as a histamine H1 receptor

antagonist. It also possesses anticholinergic properties. By blocking the H1 receptor, antazoline

prevents histamine from binding and initiating the downstream signaling cascade that leads to

allergic and inflammatory responses, such as vasodilation, increased vascular permeability,

and smooth muscle contraction.
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Antazoline Mechanism of Action

Cell Membrane

Intracellular Signaling

Histamine

Histamine H1 Receptor

Binds to

Antazoline

Blocks

Gq/11 Protein Activation

Activates

Phospholipase C (PLC) Activation

IP3 & DAG Production

↑ Intracellular Ca²⁺ & PKC Activation

Allergic & Inflammatory Response
(Vasodilation, Itching, etc.)
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Start

Prepare Antazoline Solution &
 Weigh Mouse to Calculate Dose

Restrain Mouse by Scruffing
 to Align Head and Esophagus

Measure Gavage Needle Length
(Nose to Last Rib)

Gently Insert Lubricated Needle
into the Esophagus

Slowly Administer Solution

Smoothly Withdraw Needle

Observe Mouse for ≥15 Minutes
for Distress

End
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Start

Prepare Antazoline Solution &
 Weigh Mouse to Calculate Dose

Restrain Mouse with Head Tilted Down

Identify Injection Site in
Lower Right Abdominal Quadrant

Disinfect Skin with Alcohol

Insert Needle (25-30G) at a 30-45° Angle

Aspirate to Ensure No Fluid/Blood is Drawn

Inject the Solution

Withdraw Needle and Apply Gentle Pressure

Observe Mouse for Complications

End
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Start

Prepare Antazoline Solution &
 Weigh Mouse to Calculate Dose

Restrain Mouse by Scruffing

Lift a 'Tent' of Skin over
the Shoulders or Flank

Insert Needle (25-27G) at the Base
of the Tented Skin, Parallel to the Body

Aspirate to Check for Blood

Inject the Solution, Creating a Small Bleb

Withdraw Needle and Apply Gentle Pressure

Observe Mouse for Leakage or Discomfort

End
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Start

Prepare Antazoline Solution &
 Weigh Mouse

Warm the Mouse's Tail to
Dilate the Veins (e.g., Heat Lamp)

Place Mouse in a Restraint Device

Identify a Lateral Tail Vein

Insert Needle (≥27G) into the Vein,
Parallel to the Tail

Confirm Placement (Blood Flash)

Slowly Inject the Solution

Withdraw Needle and Apply Pressure

Observe Mouse for Adverse Reactions

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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